Cas no 474824-78-7 (3-Bromo-5-methylpicolinonitrile)

• Product Name: 3-Bromo-5-methylpicolinonitrile
• CAS No: 474824-78-7
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD16988815
• CID: 1025835
• PubChem ID: 22591218
• Update Time: 2025-11-02

3-Bromo-5-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpicolinonitrile
• 3-BroMo-5-Methylpyridine-2-carbonitrile
• 3-bromo-2-cyano-5-methylpyridine
• WGKYSFRFMQHMOF-UHFFFAOYSA-N
• FCH1174431
• RP04091
• OR60144
• BL007503
• SY031477
• AB0025035
• 2-Pyridinecarbonitrile, 3-bromo-5-methyl-
• AX8223453
• W6422
• ST24022756
• 3-Bromo-5-methylpicolinonitrile, Aldrich
• SCHEMBL1008431
• 3-Bromo-5-methylpicolinonitrile, AldrichCPR
• CS-W021873
• DTXSID70626655
• J-512041
• MFCD16988815
• EN300-172706
• A872138
• AMY31249
• 474824-78-7
• FS-3330
• AKOS015835081

• MDL： MFCD16988815
• Inchi： 1S/C7H5BrN2/c1-5-2-6(8)7(3-9)10-4-5/h2,4H,1H3
• InChI Key： WGKYSFRFMQHMOF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(C)=C1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 36.68000
• LogP: 2.02418

3-Bromo-5-methylpicolinonitrile Security Information

• Hazard Statement： H301
• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ